6-Ketoestrone
6-Ketoestrone
Brand Name:
Vulcanchem
CAS No.:
1476-34-2
VCID:
VC21115228
InChI:
InChI=1S/C18H20O3/c1-18-7-6-12-11-3-2-10(19)8-14(11)16(20)9-13(12)15(18)4-5-17(18)21/h2-3,8,12-13,15,19H,4-7,9H2,1H3/t12-,13-,15+,18+/m1/s1
SMILES:
CC12CCC3C(C1CCC2=O)CC(=O)C4=C3C=CC(=C4)O
Molecular Formula:
C18H20O3
Molecular Weight:
284.3 g/mol
6-Ketoestrone
CAS No.: 1476-34-2
Cat. No.: VC21115228
Molecular Formula: C18H20O3
Molecular Weight: 284.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1476-34-2 |
|---|---|
| Molecular Formula | C18H20O3 |
| Molecular Weight | 284.3 g/mol |
| IUPAC Name | (8R,9S,13S,14S)-3-hydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-6,17-dione |
| Standard InChI | InChI=1S/C18H20O3/c1-18-7-6-12-11-3-2-10(19)8-14(11)16(20)9-13(12)15(18)4-5-17(18)21/h2-3,8,12-13,15,19H,4-7,9H2,1H3/t12-,13-,15+,18+/m1/s1 |
| Standard InChI Key | JOVYPIGRPWIXHQ-ONUSSAAZSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CC(=O)C4=C3C=CC(=C4)O |
| SMILES | CC12CCC3C(C1CCC2=O)CC(=O)C4=C3C=CC(=C4)O |
| Canonical SMILES | CC12CCC3C(C1CCC2=O)CC(=O)C4=C3C=CC(=C4)O |
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